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Compound of Interest

Compound Name: Lek 8804

Cat. No.: B1674710 Get Quote

Technical Support Center: Lek 8804
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Lek 8804. The information is presented in a question-and-answer format to directly address

common solubility issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Lek 8804 and what are its basic properties?

Lek 8804 is a chemical compound with the molecular formula C₂₀H₂₁N₃O and a CAS number

of 153415-44-2.[1] It is important to use the CAS number in literature searches to ensure you

are obtaining information for the correct compound.

Q2: In what solvents is Lek 8804 soluble?

Lek 8804 is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

However, its solubility in aqueous solutions is limited, which can lead to precipitation when

preparing working solutions in cell culture media or aqueous buffers.

Troubleshooting Lek 8804 Solubility Issues
This section provides guidance on how to address common problems with Lek 8804 solubility.
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Problem: I am observing precipitation when I dilute my Lek 8804 stock solution into my

aqueous cell culture medium.

This is a common issue for compounds that are sparingly soluble in water. The organic solvent

from your stock solution is rapidly diluted, causing the compound to fall out of solution.

Solutions:

Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g.,

DMSO) in your working solution is as low as possible while still maintaining the solubility of

Lek 8804. High concentrations of organic solvents can be toxic to cells.

Stepwise Dilution: Instead of adding the stock solution directly to your final volume of

aqueous medium, perform serial dilutions in a mixture of the organic solvent and the

aqueous medium. This gradual change in solvent polarity can help keep the compound in

solution.

Increase Temperature: Gently warming the aqueous medium before adding the Lek 8804
stock solution can sometimes improve solubility. However, be mindful of the temperature

stability of both Lek 8804 and the components of your medium.

Use of Surfactants: In some cases, the addition of a small amount of a biocompatible

surfactant (e.g., Tween® 80 or Pluronic® F-68) can help to maintain the solubility of

hydrophobic compounds in aqueous solutions. The appropriate surfactant and its optimal

concentration would need to be determined empirically.

Problem: My Lek 8804 stock solution in DMSO appears to have crystals or has precipitated

over time.

This may indicate that the solubility limit in DMSO has been exceeded or that the storage

conditions are not optimal.

Solutions:

Sonication: Gentle sonication of the stock solution can help to redissolve precipitated

compound.
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Warming: Gently warming the stock solution (e.g., in a 37°C water bath) can aid in

redissolving the compound. Always ensure the vial is tightly sealed to prevent solvent

evaporation.

Review Storage Conditions: Store the stock solution at the recommended temperature,

typically -20°C or -80°C, to minimize solvent evaporation and degradation. Avoid repeated

freeze-thaw cycles.

Quantitative Solubility Data
Solvent Solubility Notes

DMSO Soluble

While specific quantitative data

is not readily available in public

sources, it is the

recommended solvent for

preparing stock solutions.

Ethanol Soluble

Can be used as an alternative

to DMSO, but may have

different effects on cells.

Aqueous Media Sparingly soluble

Prone to precipitation upon

dilution from organic stock

solutions.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Lek 8804 in DMSO

Calculate the required mass: Based on the molecular weight of Lek 8804 (319.41 g/mol ),

calculate the mass needed to prepare your desired volume of a 10 mM stock solution.

Mass (mg) = 10 mmol/L * 0.31941 g/mmol * Volume (L) * 1000 mg/g

Weigh the compound: Carefully weigh the calculated amount of Lek 8804 powder in a

suitable microcentrifuge tube.

Add DMSO: Add the calculated volume of high-purity, anhydrous DMSO to the tube.
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Dissolve the compound: Vortex the tube until the compound is completely dissolved. If

necessary, gentle warming (e.g., 37°C) or sonication can be used to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Visual Guides
Below are diagrams to assist in troubleshooting and experimental planning.
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Caption: Troubleshooting workflow for Lek 8804 solubility issues.
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Caption: Experimental workflow for preparing Lek 8804 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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